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Compound of Interest

Compound Name: 6-Iododiosmin

Cat. No.: B601674 Get Quote

For researchers, scientists, and drug development professionals, understanding the solubility

of a compound is a critical first step in experimental design and formulation development. This

technical guide provides an in-depth overview of the solubility of 6-iododiosmin in dimethyl

sulfoxide (DMSO) and other organic solvents, drawing upon available data for the compound

and its parent analogue, diosmin.

Overview of 6-Iododiosmin Solubility
6-Iododiosmin is a derivative of diosmin, a naturally occurring flavonoid. While specific

quantitative solubility data for 6-iododiosmin is limited in publicly available literature, its

solubility characteristics can be inferred from its structural relationship to diosmin and from

information provided by commercial suppliers.

Several chemical suppliers offer 6-iododiosmin as a solution in DMSO, typically at a

concentration of 1 mg/mL.[1][2][3][4] This indicates that its solubility in DMSO is at least 1

mg/mL. Chemical databases also describe 6-iododiosmin as being slightly soluble in DMSO

and aqueous bases.

Given the structural similarity, the solubility profile of diosmin in various organic solvents can

provide valuable insights for formulating 6-iododiosmin.

Quantitative Solubility Data
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Precise, experimentally determined solubility values for 6-iododiosmin in a range of organic

solvents are not extensively reported. However, a summary of known solubility data for both 6-
iododiosmin and its parent compound, diosmin, is presented below for comparative purposes.

Compound Solvent Solubility Temperature (°C)

6-Iododiosmin
Dimethyl Sulfoxide

(DMSO)
≥ 1 mg/mL Not Specified

6-Iododiosmin
Dimethyl Sulfoxide

(DMSO)
Slightly soluble Not Specified

6-Iododiosmin Aqueous Base Slightly soluble Not Specified

Diosmin
Dimethyl Sulfoxide

(DMSO)
~2 mg/mL Not Specified

Diosmin
Dimethyl Sulfoxide

(DMSO)
50 mg/mL Not Specified

Diosmin Dimethyl Formamide ~0.11 mg/mL Not Specified

Diosmin Water 122 mg/mL 25

Diosmin Ethanol < 1 mg/mL 25

Diosmin
Polyethylene Glycol-

400 (PEG-400)
Soluble 25-60

Diosmin
Isopropyl Alcohol

(IPA)
Insoluble 25-60

Note: The significant discrepancy in reported diosmin solubility in DMSO may be due to

different experimental conditions or forms of the compound.

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
The shake-flask method is a widely accepted technique for determining the solubility of a

compound in a specific solvent.[5] This method involves adding an excess amount of the solid
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compound to the solvent of interest and agitating the mixture until equilibrium is reached. The

concentration of the dissolved compound is then measured in a filtered aliquot of the

supernatant.

Materials:

6-Iododiosmin (solid)

Solvent of interest (e.g., DMSO, ethanol, methanol, acetone)

Scintillation vials or other suitable containers

Orbital shaker or magnetic stirrer

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Analytical balance

Procedure:

Preparation: Add an excess amount of solid 6-iododiosmin to a pre-weighed vial. The

excess is crucial to ensure that the solution reaches saturation.

Solvent Addition: Add a known volume of the desired solvent to the vial.

Equilibration: Seal the vial and place it on an orbital shaker or use a magnetic stirrer. Agitate

the mixture at a constant temperature for a predetermined period (e.g., 24-72 hours) to

ensure equilibrium is reached. Preliminary kinetic studies can determine the optimal

equilibration time.[6]

Sample Collection and Filtration: Once equilibrium is achieved, allow the solution to stand

undisturbed for a short period to let the excess solid settle. Carefully draw a sample of the

supernatant using a syringe and filter it through a syringe filter to remove any undissolved

particles.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b601674?utm_src=pdf-body
https://www.benchchem.com/product/b601674?utm_src=pdf-body
https://www.researchgate.net/publication/231540751_Solubility_of_Flavonoids_in_Organic_Solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilution: Dilute the filtered sample with the solvent to a concentration within the analytical

instrument's linear range.

Quantification: Analyze the diluted sample using a calibrated HPLC or UV-Vis

spectrophotometer to determine the concentration of dissolved 6-iododiosmin.

Calculation: Calculate the solubility in mg/mL or other appropriate units based on the

measured concentration and the dilution factor.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of 6-
iododiosmin using the shake-flask method.
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Experimental workflow for solubility determination.
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Factors Influencing Solubility
The solubility of flavonoids like 6-iododiosmin is influenced by several factors:

Solvent Polarity: The principle of "like dissolves like" is generally applicable. The polarity of

the solvent relative to the solute plays a significant role.[7]

Temperature: For most solid solutes, solubility increases with temperature.[5]

pH: The solubility of flavonoids can be pH-dependent, particularly in aqueous solutions.[8]

Crystalline Structure: The solid-state properties of the compound, such as its crystal lattice

energy, can affect its solubility.

Conclusion
While comprehensive quantitative solubility data for 6-iododiosmin remains to be fully

elucidated, it is known to be soluble in DMSO to at least 1 mg/mL. For practical laboratory use,

DMSO is a suitable solvent for preparing stock solutions. The solubility characteristics of its

parent compound, diosmin, suggest that other polar aprotic solvents may also be effective. For

precise solubility determination in various solvent systems, the standardized shake-flask

method is recommended. Further research is warranted to establish a complete solubility

profile of 6-iododiosmin to support its broader application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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